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Compound of Interest

Compound Name: Calcitriol lactone

Cat. No.: B10773773

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Calcitriol lactone. Adherence to these
procedures is critical to ensure personal safety and minimize environmental contamination.

Hazard Identification and Risk Assessment

Calcitriol lactone is a metabolite of Calcitriol, the active form of vitamin D3. While specific
toxicity data for Calcitriol lactone is limited, it should be handled as a potent compound with
significant health risks similar to Calcitriol.

GHS Hazard Classification (based on Calcitriol data):
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 1 H300: Fatal if swallowed.

- H310: Fatal in contact with
Acute Toxicity, Dermal 1

skin.
Acute Toxicity, Inhalation 1 H330: Fatal if inhaled.
. . H361: Suspected of damaging
Reproductive Toxicity 2

fertility or the unborn child.

H372: Causes damage to

[EY

Specific Target Organ Toxicity organs through prolonged or

repeated exposure.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling Calcitriol lactone. The
following table outlines the minimum required PPE.
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Body Part

Required PPE

Specifications

Hands

Double-gloving with chemical-

resistant gloves

Inner glove: Nitrile, cuff tucked
under lab coat sleeve. Outer
glove: Nitrile or latex, with cuff
extending over the lab coat
sleeve. Change outer glove
immediately upon
contamination.

Body

Disposable, solid-front, back-

tying gown

Polypropylene or other
appropriate fluid-resistant
material. Long sleeves with

tight-fitting cuffs.

Eyes

Safety goggles

Indirectly vented, chemical

splash goggles.

Face

Face shield

To be worn in conjunction with
safety goggles, especially
when there is a risk of
splashes or aerosol

generation.

Respiratory

N95 or higher-rated respirator

Required for all procedures
involving handling of the solid
compound or when aerosol

generation is possible.

Engineering Controls

All handling of Calcitriol lactone powder must be performed within a certified chemical fume

hood or a ventilated balance enclosure to minimize inhalation exposure.[1]
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Containment

Preparation Area Post-Handling
Don Appropriate PPE Enter Cl.lemncal Fume Hood / Weigh Calcitriol Lactone Dissolve in Solvent Decontaminate Surfaces Dispose of Waste Doff PPE
Ventilated Balance Enclosure
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Alert others in the area

Evacuate the immediate area

Secure the area to prevent entry

y

Don appropriate spill response PPE

Contain the spill with absorbent material

|

Decontaminate the spill area

|

Dispose of all contaminated materials as hazardous waste

|

Report the spill to the Safety Officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Calcitriol Lactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10773773#personal-protective-equipment-for-
handling-calcitriol-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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